Cas no 2228511-07-5 (2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid
• CAS No: 2228511-07-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6599495
• PubChem ID: 165712011
• Update Time: 2025-10-24

2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2,2,3,3-tetramethylcyclopropyl)cyclopropyl]acetic acid
• 2228511-07-5
• EN300-1804410

• Inchi： 1S/C12H20O3/c1-10(2)9(11(10,3)4)12(5-6-12)7(13)8(14)15/h7,9,13H,5-6H2,1-4H3,(H,14,15)
• InChI Key： UILVCPSYZZZRDH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid

Research Briefing on 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid (CAS: 2228511-07-5)

In recent years, the compound 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid (CAS: 2228511-07-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and tetramethylcyclopropyl substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid, highlighting its efficient production through a multi-step enzymatic and chemical process. The research emphasized the compound's stability and high yield, making it a viable candidate for large-scale pharmaceutical manufacturing. Additionally, the study identified key intermediates that could be leveraged for further structural modifications to enhance its bioactivity.

Pharmacological evaluations of 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid have revealed its potent anti-inflammatory and neuroprotective effects. In vitro and in vivo experiments demonstrated its ability to modulate inflammatory cytokines and oxidative stress markers, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique structure allows it to cross the blood-brain barrier effectively, a critical factor for central nervous system-targeted therapies.

Further investigations into the mechanism of action have uncovered that 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid acts as a selective inhibitor of specific enzymes involved in inflammatory pathways. Molecular docking studies revealed strong binding affinities to key protein targets, providing a structural basis for its bioactivity. These findings open new avenues for the design of derivatives with improved potency and selectivity.

In conclusion, the ongoing research on 2-hydroxy-2-1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylacetic acid (CAS: 2228511-07-5) underscores its potential as a multifunctional therapeutic agent. Future studies should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its efficacy and safety in humans. The compound's unique chemical structure and promising biological activities position it as a valuable candidate for further exploration in drug discovery and development.